Cas no 1824-97-1 (b-D-Xylofuranoside, methyl)

b-D-Xylofuranoside, methyl structure
b-D-Xylofuranoside, methyl structure
Product Name:b-D-Xylofuranoside, methyl
CAS No:1824-97-1
MF:C6H12O5
MW:164.156482696533
CID:118125
PubChem ID:11159502
Update Time:2025-04-18

b-D-Xylofuranoside, methyl Chemical and Physical Properties

Names and Identifiers

    • b-D-Xylofuranoside, methyl
    • Β-D-XYLOFURANOSIDE METHYL
    • 1-O-methyl-α
    • β-D-ribofuranoside
    • SCHEMBL14856334
    • Methyl beta-D-xylofuranoside
    • .BETA.-D-XYLOFURANOSIDE, METHYL
    • (2R,3R,4R,5R)-2-(HYDROXYMETHYL)-5-METHOXYOXOLANE-3,4-DIOL
    • Methyl b-D-xylofuranoside
    • 1824-97-1
    • Inchi: 1S/C6H12O5/c1-10-6-5(9)4(8)3(2-7)11-6/h3-9H,2H2,1H3/t3-,4+,5-,6-/m1/s1
    • InChI Key: NALRCAPFICWVAQ-JGWLITMVSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@H]1CO)O)O)OC

Computed Properties

  • Exact Mass: 164.06847348g/mol
  • Monoisotopic Mass: 164.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 79.2Ų

Experimental Properties

  • Density: 1.40
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